Cas no 900897-12-3 (5,6-dimethyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: 5,6-dimethyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 900897-12-3
• MF: C₂₀H₁₉N₅
• MW: 329.398363351822
• CID: 5425436
• Update Time: 2025-06-10

5,6-dimethyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-3-phenyl-N-(pyridin-3-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• Pyrazolo[1,5-a]pyrimidin-7-amine, 5,6-dimethyl-3-phenyl-N-(3-pyridinylmethyl)-
• 5,6-dimethyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C20H19N5/c1-14-15(2)24-20-18(17-8-4-3-5-9-17)13-23-25(20)19(14)22-12-16-7-6-10-21-11-16/h3-11,13,22H,12H2,1-2H3
• InChI Key： CSYSCLOUUBNKJL-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C=NN1C(NCC1=CC=CN=C1)=C(C)C(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5,6-dimethyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine

Introduction to 5,6-dimethyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine and Its Applications in Modern Chemical Biology

The compound 5,6-dimethyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine, with the CAS number 900897-12-3, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a fused pyrazolo[1,5-a]pyrimidine core, has garnered considerable attention due to its unique structural properties and promising biological activities. The integration of multiple pharmacophoric units within its molecular framework makes it a versatile scaffold for the development of novel therapeutic agents.

In recent years, the exploration of nitrogen-containing heterocycles has been a cornerstone in medicinal chemistry, driven by their inherent ability to modulate biological pathways. The pyrazolo[1,5-a]pyrimidine scaffold, in particular, has been extensively studied for its potential in inhibiting various enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The presence of a phenyl group at the 3-position and a pyridin-3-ylmethyl moiety at the N-position in 5,6-dimethyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine enhances its binding affinity and selectivity towards target proteins.

Recent studies have highlighted the compound's role as a potent inhibitor of kinases, which are critical enzymes in cell signaling pathways. The fused ring system provides a rigid structure that can effectively interact with the active sites of kinases, thereby disrupting aberrant signaling cascades associated with diseases like cancer. For instance, preliminary in vitro assays have demonstrated that this compound exhibits inhibitory activity against several kinases, including Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors - TKIs). These findings align with the growing interest in developing small-molecule inhibitors as targeted therapies for oncological applications.

The pharmacokinetic properties of 5,6-dimethyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine are also noteworthy. Its molecular structure suggests favorable solubility and metabolic stability, which are essential characteristics for an effective drug candidate. Computational modeling studies have predicted that this compound can traverse biological membranes efficiently, facilitating its distribution throughout the body. Additionally, its stability under various physiological conditions enhances its potential for oral administration, making it a promising candidate for clinical translation.

Beyond its kinase inhibition properties, this compound has shown potential in modulating other biological targets. Research indicates that it may interact with transcription factors and ion channels, contributing to its multifaceted therapeutic effects. For example, studies on its interaction with nuclear factor kappa B (NFκB) have revealed that it can suppress inflammatory responses by inhibiting NFκB activation. This mechanism is particularly relevant in the context of chronic inflammatory diseases and autoimmune disorders.

The synthesis of 5,6-dimethyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-am ine represents another area of innovation in synthetic chemistry. The multi-step synthesis involves key reactions such as cyclization and functional group transformations that highlight the expertise required to develop such complex molecules. Advances in synthetic methodologies have enabled the efficient preparation of this compound on a scalable basis, which is crucial for both preclinical and clinical studies.

In conclusion, the compound 5,6-dimethyl-3-phenyl-N-(pyridin -3 -yl)methylpyrazolo[1 ,5 -a ] pyrimidin -7 -amine exemplifies the intersection of structural complexity and biological efficacy in modern chemical biology. Its unique scaffold and promising biological activities position it as a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly pivotal role in shaping future therapeutic strategies.